Cas no 134880-32-3 (4-4-(3-Bromopropoxy)phenylbenzonitrile)

• Product Name: 4-4-(3-Bromopropoxy)phenylbenzonitrile
• CAS No: 134880-32-3
• MF: C₁₆H₁₄BrNO
• MW: 316.19246339798
• MDL: MFCD29042413
• CID: 3712226
• PubChem ID: 85613985
• Update Time: 2025-10-18

4-4-(3-Bromopropoxy)phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carbonitrile, 4'-(3-bromopropoxy)-
• 4-[4-(3-Bromopropoxy)phenyl]benzonitrile
• 134880-32-3
• 4'-(3-bromopropoxy)-[1,1'-biphenyl]-4-carbonitrile
• SCHEMBL15810293
• MFCD29042413
• 10Z-0248
• AKOS025395316
• 4-4-(3-Bromopropoxy)phenylbenzonitrile

• MDL： MFCD29042413
• Inchi： 1S/C16H14BrNO/c17-10-1-11-19-16-8-6-15(7-9-16)14-4-2-13(12-18)3-5-14/h2-9H,1,10-11H2
• InChI Key： DDXODHKNCTZEAZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OCCCBr)C=C2)=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 315.02588Da
• Monoisotopic Mass: 315.02588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 33Ų

Additional information on 4-4-(3-Bromopropoxy)phenylbenzonitrile

4-4-(3-Bromopropoxy)phenylbenzonitrile (CAS No. 134880-32-3): A Comprehensive Overview

4-4-(3-Bromopropoxy)phenylbenzonitrile (CAS No. 134880-32-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure and functional groups, holds potential applications in various areas, including drug discovery, polymer synthesis, and advanced materials development.

The molecular structure of 4-4-(3-Bromopropoxy)phenylbenzonitrile consists of a central benzene ring substituted with a benzonitrile group and a 3-bromopropoxy group. The presence of the bromine atom and the nitrile group imparts specific chemical properties that make this compound valuable for both academic research and industrial applications. The bromine atom, in particular, can serve as a reactive handle for further chemical modifications, enabling the synthesis of a wide range of derivatives.

In the realm of medicinal chemistry, 4-4-(3-Bromopropoxy)phenylbenzonitrile has been explored as a potential lead compound for the development of novel therapeutic agents. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases, which are implicated in several diseases such as cancer and inflammatory disorders.

Beyond its medicinal applications, 4-4-(3-Bromopropoxy)phenylbenzonitrile has also found utility in materials science. The compound's structural features make it an attractive building block for the synthesis of advanced polymers and functional materials. Research in this area has focused on developing polymers with enhanced mechanical properties, thermal stability, and optical characteristics. A notable example is the use of this compound as a monomer in the preparation of polymeric films with tunable optical properties, which have potential applications in optoelectronic devices.

The synthetic accessibility of 4-4-(3-Bromopropoxy)phenylbenzonitrile is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound on both laboratory and industrial scales. One common approach involves the reaction of 4-hydroxybenzonitrile with 1,3-dibromopropane followed by dehydrobromination to introduce the bromopropoxy group. This method provides high yields and excellent purity, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while 4-4-(3-Bromopropoxy)phenylbenzonitrile is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from heat sources.

The environmental impact of 4-4-(3-Bromopropoxy)phenylbenzonitrile is another consideration that has been addressed in recent research. Studies have evaluated the biodegradability and ecotoxicity of this compound to ensure its safe use in various applications. Results indicate that under controlled conditions, the compound can be effectively degraded by microbial processes, minimizing its environmental footprint.

In conclusion, 4-4-(3-Bromopropoxy)phenylbenzonitrile (CAS No. 134880-32-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and functional groups offer opportunities for developing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.